N,N-dimethyl-3,4-dihydro-2H-chromene-4-carboxamide

• IUPAC Name: N,N-dimethyl-3,4-dihydro-2H-chromene-4-carboxamide
• InChI: InChI=1S/C12H15NO2/c1-13(2)12(14)10-7-8-15-11-6-4-3-5-9(10)11/h3-6,10H,7-8H2,1-2H3
• InChI Key: LWORPMRCFAMDFP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1CCOC2=CC=CC=C12
• Molecular Formula: C12H15NO2
• Molecular Weight: 205.25 g/mol

Description

N,N-dimethyl-3,4-dihydro-2H-chromene-4-carboxamide, also known as DMDC, is a synthetic compound that has been widely used in scientific research. It belongs to the class of chromene derivatives and has shown potential in various fields of research, including medicinal chemistry, pharmacology, and neuroscience.

Scientific Research Applications

N,N-dimethyl-3,4-dihydro-2H-chromene-4-carboxamide has been extensively studied for its potential therapeutic applications. It has been shown to have anticonvulsant, analgesic, and anxiolytic properties in animal models. N,N-dimethyl-3,4-dihydro-2H-chromene-4-carboxamide has also been studied for its neuroprotective effects and its potential in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

The exact mechanism of action of N,N-dimethyl-3,4-dihydro-2H-chromene-4-carboxamide is not fully understood. However, studies suggest that it may act on the GABAergic system, which is involved in the regulation of anxiety, mood, and seizure activity. N,N-dimethyl-3,4-dihydro-2H-chromene-4-carboxamide has been shown to increase the levels of GABA in the brain, which may contribute to its anxiolytic and anticonvulsant effects.
Biochemical and Physiological Effects:
N,N-dimethyl-3,4-dihydro-2H-chromene-4-carboxamide has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, as mentioned earlier. N,N-dimethyl-3,4-dihydro-2H-chromene-4-carboxamide has also been shown to have antioxidant properties and to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of acetylcholine. Additionally, N,N-dimethyl-3,4-dihydro-2H-chromene-4-carboxamide has been shown to have anti-inflammatory effects and to modulate the expression of various genes involved in inflammation and oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of N,N-dimethyl-3,4-dihydro-2H-chromene-4-carboxamide is its potential therapeutic applications. It has shown promise in various animal models and may have potential in the treatment of various neurological disorders. However, there are also some limitations to its use in lab experiments. N,N-dimethyl-3,4-dihydro-2H-chromene-4-carboxamide has low solubility in water, which can make it difficult to administer in certain experiments. Additionally, N,N-dimethyl-3,4-dihydro-2H-chromene-4-carboxamide has not been extensively studied in humans, and its safety and efficacy in humans are not yet fully understood.

Future Directions

There are several future directions for research on N,N-dimethyl-3,4-dihydro-2H-chromene-4-carboxamide. One area of research is the development of novel N,N-dimethyl-3,4-dihydro-2H-chromene-4-carboxamide derivatives with improved solubility and bioavailability. Another area of research is the investigation of the potential therapeutic applications of N,N-dimethyl-3,4-dihydro-2H-chromene-4-carboxamide in humans, particularly in the treatment of neurological disorders. Additionally, further studies are needed to fully understand the mechanism of action of N,N-dimethyl-3,4-dihydro-2H-chromene-4-carboxamide and its effects on various biochemical and physiological processes.

Synthesis Methods

N,N-dimethyl-3,4-dihydro-2H-chromene-4-carboxamide can be synthesized through a multistep process involving the reaction of 2-hydroxyacetophenone with dimethylformamide dimethyl acetal, followed by the reaction with ethyl chloroformate and then ammonia. The final product is obtained through recrystallization and purification.